Cas no 32214-81-6 (Woodwardic acid)

• Product Name: Woodwardic acid
• CAS No: 32214-81-6
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 2009410
• PubChem ID: 101324768
• Update Time: 2025-04-21

Woodwardic acid Chemical and Physical Properties

Names and Identifiers

• Woodwardic acid
• Woodwardinic acid
• (4S)-3β-Hydroxy-A'-neogammacer-22(29)-en-23-oic acid
• DTXSID801210486
• (3I(2),4I+/-)-3-Hydroxy-Aa(2)-neogammacer-22(29)-en-23-oic acid
• 32214-81-6

• Inchi： 1S/C30H48O3/c1-18(2)19-10-14-26(3)20(19)11-16-28(5)21(26)8-9-22-27(4)15-13-24(31)30(7,25(32)33)23(27)12-17-29(22,28)6/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)
• InChI Key： YAEIPGASNIIPBB-UHFFFAOYSA-N
• SMILES： CC(C1C2CCC3(C4(C(C5(C(CC4)C(C(=O)O)(C)C(O)CC5)C)CCC3C2(C)CC1)C)C)=C

Computed Properties

• Exact Mass: 456.36034539Da
• Monoisotopic Mass: 456.36034539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids